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Compound of Interest

Compound Name: Piridocaine Hydrochloride

Cat. No.: B10859276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known chemical properties and structural

information for Piridocaine Hydrochloride. The data presented herein is based on publicly

available chemical databases.

Core Chemical Properties and Identifiers
The following table summarizes the key chemical and structural identifiers for Piridocaine
Hydrochloride.[1][2][3] It is important to note that quantitative experimental data such as

melting point, boiling point, solubility, and pKa for Piridocaine Hydrochloride are not readily

available in the cited public resources.
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Property Value

Molecular Formula C14H20N2O2.ClH[1]

Molecular Weight 284.78 g/mol [1]

IUPAC Name
2-(piperidin-2-yl)ethyl 2-aminobenzoate

hydrochloride

SMILES c1ccc(c(c1)C(=O)OCCC2CCCCN2)N.Cl[1]

InChI

InChI=1S/C14H20N2O2.ClH/c15-13-7-2-1-6-

12(13)14(17)18-10-8-11-5-3-4-9-16-11;/h1-2,6-

7,11,16H,3-5,8-10,15H2;1H[1]

InChIKey AOTAYHZDDHTRBZ-UHFFFAOYSA-N[1]

Stereochemistry Racemic[1][2]

Common Synonyms
Lucaine, Beta-(2-piperidyl)ethyl o-

aminobenzoate[2]

Chemical Structure
The two-dimensional chemical structure of Piridocaine Hydrochloride is depicted below. This

visualization was generated based on its SMILES (Simplified Molecular-Input Line-Entry

System) representation.

Figure 1. 2D structure of Piridocaine Hydrochloride.

Experimental Protocols
A comprehensive search of available scientific literature and chemical databases did not yield

specific, detailed experimental protocols for the synthesis or analysis of Piridocaine
Hydrochloride. While methods for related local anesthetic compounds such as lidocaine and

prilocaine are documented, these protocols are not directly applicable to Piridocaine
Hydrochloride and are therefore not included in this guide to maintain accuracy.

Further Research
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Professionals in drug development and research are encouraged to perform their own internal

experimental evaluations to determine the quantitative chemical properties of Piridocaine
Hydrochloride, such as its melting point, boiling point, solubility profile, and pKa. The

development of validated analytical methods, for instance using High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS), would be

essential for quality control and further research into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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